Cas no 88104-34-1 (1H-Tetrazol-5-amine,N-phenyl-1-(phenylmethyl)-)

1H-Tetrazol-5-amine,N-phenyl-1-(phenylmethyl)- structure
88104-34-1 structure
Product Name:1H-Tetrazol-5-amine,N-phenyl-1-(phenylmethyl)-
CAS No:88104-34-1
MF:C14H13N5
MW:251.286521673203
CID:732711
Update Time:2024-01-31

1H-Tetrazol-5-amine,N-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazol-5-amine,N-phenyl-1-(phenylmethyl)-
    • Inchi: 1S/C14H13N5/c1-3-7-12(8-4-1)11-19-14(16-17-18-19)15-13-9-5-2-6-10-13/h1-10H,11H2,(H,15,16,18)
    • InChI Key: LFNJAQVQCLDGTG-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C(NC2=CC=CC=C2)=NN=N1

Computed Properties

  • Exact Mass: 251.117
  • Monoisotopic Mass: 251.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.24
  • Boiling Point: 445.8°Cat760mmHg
  • Flash Point: 223.4°C
  • Refractive Index: 1.671
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